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Compound of Interest

Compound Name: 1-(1-Adamantylacetyl)pyrrolidine

Cat. No.: B2951624

For Immediate Release

This technical guide provides a comprehensive analysis of the known physical properties of 1-
(1-Adamantylacetyl)pyrrolidine, a molecule of interest to researchers, scientists, and drug
development professionals. Due to the limited availability of experimentally determined data in
publicly accessible literature, this document primarily presents computed properties sourced

from extensive database analysis.

Core Physical Properties

The physical and chemical characteristics of 1-(1-Adamantylacetyl)pyrrolidine have been
calculated using advanced computational models. These properties are summarized in the
table below to provide a clear and concise reference for research and development purposes.
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Property Value Source
Molecular Formula C16H25NO PubChem[1]
Molecular Weight 247.38 g/mol PubChem[1]
2-(1-adamantyl)-1-pyrrolidin-1-
IUPAC Name PubChem[1]
ylethanone
CAS Number 194801-40-6 PubChem[1]
Topological Polar Surface Area  20.3 A2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
1 PubChem
Count
Rotatable Bond Count 2 PubChem
Exact Mass 247.1936141 g/mol PubChem[1]
LogP (calculated) 3.6 PubChem[1]

Note on Experimental Data: Extensive searches of scientific literature and chemical databases
did not yield experimentally determined values for key physical properties such as melting
point, boiling point, and agueous solubility for 1-(1-Adamantylacetyl)pyrrolidine. The data
presented here are based on computational predictions and should be used as a guideline for
further experimental validation.

Experimental Protocols: General Methodologies

While specific experimental protocols for 1-(1-Adamantylacetyl)pyrrolidine are not available,
the following are standard methodologies for determining the key physical properties of a solid
organic compound.

Melting Point Determination (Capillary Method):
o Asmall, finely powdered sample of the compound is packed into a capillary tube.

e The capillary tube is placed in a melting point apparatus.
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e The temperature is gradually increased, and the range at which the substance melts is
recorded.

Boiling Point Determination (Microscale Method):
e A small amount of the liquid sample is placed in a small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the test tube.

e The apparatus is heated, and the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube is recorded as the boiling point.

Solubility Determination (Shake-Flask Method):

e An excess amount of the solid compound is added to a known volume of a solvent (e.g.,
water, ethanol).

e The mixture is agitated at a constant temperature for a prolonged period to ensure
equilibrium is reached.

e The solution is then filtered, and the concentration of the dissolved compound in the filtrate is
determined using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Biological Context and Signaling Pathways

The adamantane moiety is a well-established pharmacophore in drug discovery, known for its
rigid, lipophilic structure that can enhance the pharmacokinetic and pharmacodynamic
properties of a molecule.[2][3][4][5][6] Adamantane derivatives have found applications as
antiviral, antidiabetic, and neuroprotective agents.[5] The pyrrolidine ring is also a common
scaffold in a wide range of biologically active compounds, exhibiting activities such as
antibacterial, antifungal, antiviral, and anti-inflammatory effects.[7][8][9]

Despite the pharmacological importance of both the adamantane and pyrrolidine moieties, no
specific biological activity, mechanism of action, or signaling pathway has been described in the
scientific literature for 1-(1-Adamantylacetyl)pyrrolidine. Therefore, the creation of a diagram
illustrating its biological interactions is not currently possible.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://connectsci.au/ch/article-lookup/doi/10.1071/CH24075
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://jchr.org/index.php/JCHR/article/download/10562/5824/20052
https://pubmed.ncbi.nlm.nih.gov/27222266/
https://pharmacia.pensoft.net/article/111593/
https://pubmed.ncbi.nlm.nih.gov/27222266/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1239658/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://www.benchchem.com/product/b2951624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship: Drug Discovery Potential

The logical workflow for assessing the potential of a novel compound like 1-(1-
Adamantylacetyl)pyrrolidine in a drug discovery context is outlined below. This diagram
illustrates the general progression from initial characterization to potential clinical application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(1-Adamantylacetyl)pyrrolidine: A Technical Overview
of Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2951624+#1-1-adamantylacetyl-pyrrolidine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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